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Compound of Interest

Compound Name: Isophthalic-2,4,5,6-D4 acid

Cat. No.: B15129391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isophthalic-2,4,5,6-D4 acid, a

deuterated analog of isophthalic acid. This document details its physicochemical properties,

outlines experimental protocols for its synthesis and analysis, and presents this information in a

clear, structured format for easy reference by professionals in research and drug development.

Core Concepts
Isotopically labeled compounds, such as Isophthalic-2,4,5,6-D4 acid, are invaluable tools in

pharmaceutical research. The substitution of hydrogen with its heavier isotope, deuterium, can

subtly alter the physicochemical properties of a molecule. This alteration can influence

metabolic pathways, reaction kinetics, and spectroscopic signatures, making deuterated

compounds essential for a variety of applications, including:

Metabolic Studies: Tracing the metabolic fate of drug candidates.

Mechanistic Investigations: Elucidating reaction mechanisms.

Quantitative Analysis: Serving as internal standards in mass spectrometry-based assays for

improved accuracy and precision.

Isophthalic acid and its derivatives are used in the synthesis of various polymers and specialty

chemicals. The deuterated form, Isophthalic-2,4,5,6-D4 acid, provides a stable, non-
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radioactive label for tracking this important chemical moiety in complex systems.

Physicochemical Properties
A summary of the key quantitative data for Isophthalic-2,4,5,6-D4 acid is presented in the

table below for easy comparison.

Property Value Reference

Molecular Weight 170.16 g/mol [1]

Chemical Formula C₈H₂D₄O₄ [1]

CAS Number 148472-48-4 [1]

Appearance White to off-white solid [1]

Unlabeled CAS Number 121-91-5 (Isophthalic acid) [1]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of Isophthalic-2,4,5,6-D4 acid are

provided below. These protocols are based on established methods for the deuteration of

aromatic compounds and the analysis of isophthalic acid.

Synthesis of Isophthalic-2,4,5,6-D4 Acid via Catalytic H-
D Exchange
This protocol describes a general method for the deuteration of the aromatic ring of isophthalic

acid using a heterogeneous catalyst.

Materials:

Isophthalic acid

Deuterium oxide (D₂O, 99.8 atom % D)

Platinum on carbon (Pt/C, 10 wt. %)
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Palladium on carbon (Pd/C, 10 wt. %)

Nitrogen or Argon gas (inert atmosphere)

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄)

High-pressure reactor or sealed heavy-walled glass tube

Procedure:

Catalyst Preparation: In a high-pressure reactor, add a mixture of 10% Pt/C and 10% Pd/C

catalysts. The synergistic effect of a mixed catalyst system can lead to higher deuterium

incorporation.

Reaction Setup: To the reactor containing the catalysts, add isophthalic acid and deuterium

oxide (D₂O) as the deuterium source.

Inert Atmosphere: Purge the reactor with an inert gas (nitrogen or argon) to remove any air.

Reaction Conditions: Seal the reactor and heat it to a temperature between 150-180°C. The

reaction is typically stirred for 24-48 hours to ensure maximum deuterium exchange. The

progress of the reaction can be monitored by taking small aliquots and analyzing them by ¹H

NMR to observe the disappearance of the aromatic proton signals.[2][3][4]

Work-up: After the reaction is complete, cool the reactor to room temperature.

Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with

ethyl acetate.

Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and

evaporate the solvent under reduced pressure to obtain the crude Isophthalic-2,4,5,6-D4
acid.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water, to yield the final, high-purity product.
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Analytical Characterization
1. High-Performance Liquid Chromatography (HPLC)

HPLC is a robust method for assessing the purity of Isophthalic-2,4,5,6-D4 acid and

separating it from its non-deuterated counterpart and other impurities.

Column: A reversed-phase C18 column is typically used.

Mobile Phase: A gradient of methanol and water (acidified with a small amount of formic or

acetic acid to suppress ionization) is a common mobile phase.

Detection: UV detection at a wavelength of 280 nm is suitable for aromatic dicarboxylic

acids.

Quantification: Purity is determined by comparing the peak area of the deuterated compound

to the total peak area of all components in the chromatogram.

2. Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular weight and the degree of

deuterium incorporation.

Ionization Technique: Electrospray ionization (ESI) in negative ion mode is effective for

dicarboxylic acids.

Analysis: The mass spectrum will show a peak corresponding to the molecular ion [M-H]⁻ at

m/z 169.06 for the fully deuterated species (C₈HD₄O₄⁻), confirming the incorporation of four

deuterium atoms. The absence of a significant peak at m/z 165.03 (for unlabeled isophthalic

acid) indicates high isotopic purity.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation and confirming the positions of

deuterium substitution.

¹H NMR: The ¹H NMR spectrum of successfully synthesized Isophthalic-2,4,5,6-D4 acid will

show a significant reduction or complete absence of signals in the aromatic region compared
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to the spectrum of unlabeled isophthalic acid. The only remaining proton signals would be

from the two carboxylic acid groups.

²H NMR: A ²H NMR spectrum will show signals corresponding to the deuterium atoms on the

aromatic ring, confirming their presence and location.

¹³C NMR: The ¹³C NMR spectrum can also be used to confirm the structure. The carbon

atoms attached to deuterium will show a characteristic triplet splitting pattern due to C-D

coupling.

Logical Workflow and Relationships
The following diagram illustrates the logical workflow from the synthesis of Isophthalic-2,4,5,6-
D4 acid to its final characterization and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medchemexpress.com/isophthalic-2-4-5-6-acid-d4.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4310004/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4310004/
https://www.researchgate.net/publication/243866466_Aromatic_HD_Exchange_Reaction_Catalyzed_by_Groups_5_and_6_Metal_Chlorides
https://www.researchgate.net/publication/239266859_Efficient_and_Selective_PtC-Catalyzed_H-D_Exchange_Reaction_of_Aromatic_Rings
https://www.benchchem.com/product/b15129391#isophthalic-2-4-5-6-d4-acid-molecular-weight
https://www.benchchem.com/product/b15129391#isophthalic-2-4-5-6-d4-acid-molecular-weight
https://www.benchchem.com/product/b15129391#isophthalic-2-4-5-6-d4-acid-molecular-weight
https://www.benchchem.com/product/b15129391#isophthalic-2-4-5-6-d4-acid-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15129391?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15129391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

